Cas no 773095-61-7 (2-(2-Bromo-4-methylphenyl)-1,3-dioxolane)

• Product Name: 2-(2-Bromo-4-methylphenyl)-1,3-dioxolane
• CAS No: 773095-61-7
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD06209652
• CID: 5078589
• Update Time: 2026-03-01

2-(2-Bromo-4-methylphenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-4-methylphenyl)-1,3-dioxolane

• MDL： MFCD06209652
• Inchi： 1S/C10H11BrO2/c1-7-2-3-8(9(11)6-7)10-12-4-5-13-10/h2-3,6,10H,4-5H2,1H3
• InChI Key： CRFJAKZXARLDIW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C1OCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(2-Bromo-4-methylphenyl)-1,3-dioxolane

Professional Introduction to 2-(2-Bromo-4-methylphenyl)-1,3-dioxolane (CAS No. 773095-61-7)

2-(2-Bromo-4-methylphenyl)-1,3-dioxolane is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 773095-61-7, is characterized by its unique structural and chemical properties, which make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromine and methyl substituents on the aromatic ring, coupled with the dioxolane moiety, imparts distinct reactivity and functionality that are exploited in multiple synthetic pathways.

The compound's molecular structure, featuring a 2-bromo-4-methylphenyl group attached to a 1,3-dioxolane ring, facilitates its use as a versatile building block in organic synthesis. The bromine atom serves as a reactive site for nucleophilic substitution reactions, while the methyl group provides steric and electronic influences that can modulate the reactivity of the adjacent functional groups. This combination makes 2-(2-bromo-4-methylphenyl)-1,3-dioxolane particularly useful in constructing more complex molecules, including pharmaceuticals and advanced materials.

In recent years, the applications of 2-(2-bromo-4-methylphenyl)-1,3-dioxolane have expanded into various domains, particularly in drug discovery and development. Researchers have leveraged its structural features to design novel compounds with potential therapeutic effects. For instance, the dioxolane ring is known to enhance metabolic stability and bioavailability in drug molecules, making it an attractive scaffold for medicinal chemists. The brominated aromatic component further allows for selective modifications, enabling the creation of diverse analogues with tailored pharmacological properties.

One of the most compelling aspects of 2-(2-bromo-4-methylphenyl)-1,3-dioxolane is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. By incorporating this compound into drug candidates, scientists have been able to develop inhibitors with improved selectivity and potency. The latest research indicates that derivatives of this molecule exhibit promising activity against several kinases, including those involved in tumor growth and progression.

The compound's utility extends beyond pharmaceuticals into the realm of materials science. The rigid structure provided by the dioxolane ring contributes to enhanced thermal stability and mechanical properties in polymers and coatings. Recent studies have demonstrated its incorporation into high-performance resins that exhibit superior durability under extreme conditions. This application is particularly relevant in aerospace and automotive industries, where materials must withstand harsh environments without degrading.

The synthesis of 2-(2-bromo-4-methylphenyl)-1,3-dioxolane involves multi-step organic reactions that require precise control over reaction conditions. The bromination step is critical to introduce the bromine atom at the desired position on the aromatic ring. Subsequent reactions with epoxides or other electrophiles facilitate the formation of the dioxolane moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yields and purity.

The safety profile of 2-(2-bromo-4-methylphenyl)-1,3-dioxolane is another important consideration in its handling and application. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to prevent exposure during synthesis and handling. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this compound. Additionally, ensuring good ventilation in laboratory settings minimizes inhalation risks associated with dust or vapors.

Recent advancements in green chemistry have also influenced how 2-(2-bromo-4-methylphenyl)-1,3-dioxolane is produced and utilized. Researchers are exploring solvent-free reactions and catalytic methods that reduce waste generation without compromising efficiency. These innovations align with global efforts to minimize environmental impact while maintaining high standards of chemical synthesis.

The future prospects for this compound remain bright as new applications continue to emerge. Ongoing research aims to uncover additional biological activities and material properties that could expand its utility further. Collaborative efforts between academia and industry are expected to drive innovation in both drug development and advanced materials manufacturing.